Cas no 84102-58-9 (5-Amino-2-(4-aminophenyl)benzofuran)

• Product Name: 5-Amino-2-(4-aminophenyl)benzofuran
• CAS No: 84102-58-9
• MF: C₁₄H₁₂N₂O
• MW: 224.257883071899
• MDL: MFCD10000946
• CID: 707048
• PubChem ID: 87559951
• Update Time: 2025-05-23

5-Amino-2-(4-aminophenyl)benzofuran Chemical and Physical Properties

Names and Identifiers

• 5-Benzofuranamine,2-(4-aminophenyl)-
• 5-Amino-2-(4-aminophenyl)benzofuran
• 2-(4-aminophenyl)-1-benzofuran-5-amine
• 2-(4-aminophenyl)benzofuran-5-amine
• 2-(4-Aminophenyl)-5-benzofuranamine
• 2-(p-aminophenyl)-5-aminobenzofurane
• FT-0716299
• 84102-58-9
• CS-0358679
• DTXSID70455447
• MFCD10000946
• T71378
• FKMCNLLISWDXJQ-UHFFFAOYSA-N
• SCHEMBL7818265
• DA-02488
• A1966

• MDL： MFCD10000946
• Inchi： 1S/C14H12N2O/c15-11-3-1-9(2-4-11)14-8-10-7-12(16)5-6-13(10)17-14/h1-8H,15-16H2
• InChI Key： FKMCNLLISWDXJQ-UHFFFAOYSA-N
• SMILES： O1C2C=CC(=CC=2C=C1C1C=CC(=CC=1)N)N

Computed Properties

• Exact Mass: 224.09500
• Monoisotopic Mass: 224.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.6
• Topological Polar Surface Area: 65.2Ų

Experimental Properties

• Color/Form: Not determined
• Melting Point: 197.0 to 201.0 deg-C
• PSA: 65.18000
• LogP: 4.42660
• Solubility: (mg/m1)

5-Amino-2-(4-aminophenyl)benzofuran Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides 2-arylbenzofuran flavonoids 2-arylbenzofuran flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides 2-arylbenzofuran flavonoids

Additional information on 5-Amino-2-(4-aminophenyl)benzofuran

Comprehensive Overview of 5-Amino-2-(4-aminophenyl)benzofuran (CAS No. 84102-58-9)

5-Amino-2-(4-aminophenyl)benzofuran (CAS No. 84102-58-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This benzofuran derivative is characterized by its unique molecular structure, featuring two amino functional groups, which enhance its reactivity and potential applications. Researchers are increasingly exploring its role in drug discovery, particularly in the development of targeted therapies for chronic diseases. Its dual-amine functionality makes it a versatile intermediate for synthesizing more complex molecules.

The compound's CAS number 84102-58-9 is a critical identifier for chemists and regulatory bodies, ensuring precise tracking in global databases. In recent years, the demand for high-purity 5-Amino-2-(4-aminophenyl)benzofuran has surged due to its potential in bioconjugation and fluorescent probe development. These applications align with current trends in precision medicine and diagnostic imaging, where specificity and stability are paramount. Users frequently search for "benzofuran derivatives uses" or "CAS 84102-58-9 supplier," reflecting its commercial and scientific relevance.

From a synthetic chemistry perspective, 5-Amino-2-(4-aminophenyl)benzofuran serves as a building block for heterocyclic compounds. Its aromatic system and electron-rich sites facilitate reactions like cross-coupling and Schiff base formation, which are pivotal in creating advanced materials. Industries are also investigating its incorporation into organic semiconductors for flexible electronics, a hot topic in sustainable technology. Searches for "amine-functionalized benzofuran synthesis" or "84102-58-9 applications" highlight these interdisciplinary interests.

Quality control of CAS No. 84102-58-9 involves rigorous HPLC and NMR analyses to ensure consistency, as impurities can affect downstream applications. Environmental considerations are also rising, with labs adopting green chemistry principles to minimize waste during synthesis. This aligns with broader inquiries like "eco-friendly synthesis of benzofurans" or "biodegradable aromatic amines," showcasing the compound's alignment with sustainability goals.

In conclusion, 5-Amino-2-(4-aminophenyl)benzofuran (CAS No. 84102-58-9) exemplifies the convergence of pharmaceutical innovation and materials science. Its adaptability to cutting-edge research ensures continued relevance, while its structural motifs inspire new synthetic routes. As interest grows in personalized medicine and smart materials, this compound will likely remain a focal point for scientific and industrial advancements.